4-(2-chloroacetyl)-N,N-dimethylpiperazine-1-carboxamide

• IUPAC Name: 4-(2-chloroacetyl)-N,N-dimethylpiperazine-1-carboxamide
• InChI: InChI=1S/C9H16ClN3O2/c1-11(2)9(15)13-5-3-12(4-6-13)8(14)7-10/h3-7H2,1-2H3
• InChI Key: AMPDEOIALNTHIU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCN(CC1)C(=O)CCl
• Molecular Formula: C9H16ClN3O2
• Molecular Weight: 233.69 g/mol

Description

4-(2-chloroacetyl)-N,N-dimethylpiperazine-1-carboxamide, also known as CDPC, is a chemical compound that has been widely used in scientific research due to its unique properties. CDPC is a piperazine derivative that has been synthesized through various methods, and its mechanism of action and biochemical effects have been extensively studied.

Scientific Research Applications

4-(2-chloroacetyl)-N,N-dimethylpiperazine-1-carboxamide has been widely used in scientific research as a tool to study various biological processes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This compound has also been used to study the effects of acetylcholine on the contraction of smooth muscle, and its role in the regulation of blood pressure.

Mechanism of Action

4-(2-chloroacetyl)-N,N-dimethylpiperazine-1-carboxamide acts as an acetylcholinesterase inhibitor by irreversibly binding to the active site of the enzyme. This results in the accumulation of acetylcholine in the synaptic cleft, leading to an increase in cholinergic activity. This compound has also been shown to bind to muscarinic receptors, which are involved in the regulation of smooth muscle contraction and the secretion of glands.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, the enhancement of cholinergic activity, and the modulation of muscarinic receptor activity. This compound has also been shown to have vasodilatory effects, which may be due to its ability to modulate the activity of smooth muscle cells.

Advantages and Limitations for Lab Experiments

4-(2-chloroacetyl)-N,N-dimethylpiperazine-1-carboxamide has several advantages for use in lab experiments, including its ability to irreversibly inhibit acetylcholinesterase activity, its ability to enhance cholinergic activity, and its vasodilatory effects. However, this compound also has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the study of 4-(2-chloroacetyl)-N,N-dimethylpiperazine-1-carboxamide, including the development of new synthetic methods to improve yield and purity, the investigation of its potential as a therapeutic agent for the treatment of diseases such as Alzheimer's disease, and the exploration of its effects on other biological systems, such as the immune system and the cardiovascular system. Additionally, the development of new this compound derivatives with improved pharmacological properties may lead to new treatments for a range of diseases.

Synthesis Methods

4-(2-chloroacetyl)-N,N-dimethylpiperazine-1-carboxamide can be synthesized through various methods, including the reaction of 2-chloroacetyl chloride with N,N-dimethylpiperazine in the presence of a base, or the reaction of 2-chloroacetyl isocyanate with N,N-dimethylpiperazine. The purity and yield of this compound can be improved through recrystallization and chromatography techniques.